N-[4-(dimethylamino)phenyl]-2-nitrobenzenesulfonamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C14H15N3O4S/c1-16(2)12-9-7-11(8-10-12)15-22(20,21)14-6-4-3-5-13(14)17(18)19/h3-10,15H,1-2H3
• InChI Key: LNELEUBYDKACJS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C14H15N3O4S
• Molecular Weight: 321.35 g/mol

Description

N-[4-(dimethylamino)phenyl]-2-nitrobenzenesulfonamide, commonly known as DNPS, is a chemical compound that has been widely used in scientific research. DNPS is a sulfonamide derivative that has been used as a reagent for the determination of amino acids and peptides. The compound has also been used as a probe for protein conformational changes.

Mechanism of Action

The mechanism of action of DNPS is based on its ability to react with primary amino groups. DNPS reacts with the primary amino group of amino acids and peptides to form a stable derivative. The reaction is carried out under mild conditions and does not require any special equipment.
Biochemical and Physiological Effects:
DNPS has no known biochemical or physiological effects. The compound is not toxic and does not have any known side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of DNPS is its ability to react selectively with primary amino groups. This makes it a useful reagent for the determination of amino acids and peptides in biological samples. DNPS is also easy to use and does not require any special equipment.
One of the limitations of DNPS is that it can only react with primary amino groups. This means that it cannot be used to determine amino acids and peptides that do not have primary amino groups. DNPS is also not suitable for the determination of proteins or other large biomolecules.

Future Directions

There are many future directions for the use of DNPS in scientific research. One possible direction is the development of new analytical methods for the determination of amino acids and peptides in biological samples. Another possible direction is the use of DNPS as a probe for protein conformational changes. DNPS could also be used in the development of new drugs or therapeutic agents.
In conclusion, DNPS is a useful reagent for the determination of amino acids and peptides in biological samples. The compound is easy to use and does not require any special equipment. DNPS has no known biochemical or physiological effects and is not toxic. There are many future directions for the use of DNPS in scientific research.

Synthesis Methods

DNPS can be synthesized by the reaction of 4-(dimethylamino)aniline with 2-nitrobenzenesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine. The resulting product is purified by recrystallization.

Scientific Research Applications

DNPS has been used in a variety of scientific research applications. One of the most common uses of DNPS is in the determination of amino acids and peptides. DNPS reacts with the primary amino group of amino acids and peptides to form a stable derivative that can be easily detected. This reaction has been used in the development of analytical methods for the determination of amino acids and peptides in biological samples.